Cas no 861440-88-2 (2-Hydrazino-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 2-Hydrazino-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine
• CAS No: 861440-88-2
• MF: C₁₂H₁₁F₃N₄O
• MW: 284.237152338028
• MDL: MFCD05861872
• CID: 1067857
• PubChem ID: 7018710
• Update Time: 2025-05-26

2-Hydrazino-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazino-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine
• [4-(2-METHOXY-PHENYL)-6-TRIFLUOROMETHYL-PYRIMIDIN-2-YL]-HYDRAZINE
• MFCD05861872
• NZBFWZXOQZMNAX-UHFFFAOYSA-N
• C12H11F3N4O
• 861440-88-2
• [4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]hydrazine
• EN300-230154
• AKOS000311577
• CS-0303163
• 2-[2-HYDRAZINO-6-(TRIFLUOROMETHYL)-4-PYRIMIDINYL]PHENYL METHYL ETHER
• 2-hydrazinyl-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine
• SB60116
• LS-01301
• BBL040227
• STK350026
• ALBB-003707

• MDL： MFCD05861872
• Inchi： 1S/C12H11F3N4O/c1-20-9-5-3-2-4-7(9)8-6-10(12(13,14)15)18-11(17-8)19-16/h2-6H,16H2,1H3,(H,17,18,19)
• InChI Key： NZBFWZXOQZMNAX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC=CC=2OC)=NC(NN)=N1)(F)F

Computed Properties

• Exact Mass: 284.08849547g/mol
• Monoisotopic Mass: 284.08849547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.1Ų

2-Hydrazino-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-Hydrazino-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine

Comprehensive Overview of 2-Hydrazino-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine (CAS No. 861440-88-2)

2-Hydrazino-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine (CAS No. 861440-88-2) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique hydrazino and trifluoromethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Its structural features make it particularly valuable in drug discovery, where researchers explore its potential as a building block for kinase inhibitors and other therapeutic agents.

The growing interest in pyrimidine-based compounds like 2-Hydrazino-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine stems from their broad applications in medicinal chemistry. Recent studies highlight its role in developing anticancer agents and anti-inflammatory drugs, aligning with current trends in personalized medicine and targeted therapies. Researchers are particularly intrigued by the trifluoromethyl group, known for enhancing metabolic stability and bioavailability—a hot topic in modern drug design.

From a synthetic chemistry perspective, CAS No. 861440-88-2 offers intriguing reactivity due to its hydrazino moiety. This functional group enables diverse transformations, such as condensation reactions to form heterocyclic scaffolds, which are prevalent in FDA-approved drugs. The compound’s methoxyphenyl substituent further contributes to its lipophilicity, a critical factor in optimizing drug-like properties. These attributes make it a focal point for discussions on structure-activity relationships (SAR) and fragment-based drug discovery.

In agrochemical applications, 2-Hydrazino-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine has shown promise as a precursor for crop protection agents. The trifluoromethyl group is a hallmark of many modern pesticides, owing to its ability to improve pest selectivity and environmental persistence. This aligns with the industry’s push toward sustainable agriculture, where users frequently search for "eco-friendly pesticide intermediates" or "novel agrochemical scaffolds."

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods are essential for quality control, especially when the material is used in high-throughput screening or combinatorial chemistry. The demand for reliable analytical data reflects broader trends in quality-by-design (QbD) approaches, a recurring theme in pharmaceutical manufacturing discussions.

Supply chain dynamics for CAS No. 861440-88-2 also merit discussion. With increasing globalization, researchers often inquire about "reliable suppliers of pyrimidine derivatives" or "scalable synthesis routes." The compound’s niche applications mean that suppliers must balance small-scale flexibility with GMP compliance—a challenge frequently explored in forums on specialty chemical procurement.

Looking ahead, the scientific community continues to investigate 2-Hydrazino-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine through computational modeling and in vitro studies. Its potential in multi-target drug development resonates with current interests in polypharmacology, while its structural motifs appear in patents for neurodegenerative disease treatments—a rapidly growing research area. These developments ensure its relevance in both academic and industrial settings for years to come.